Isopropyl 5-amino-2-chloro-4-fluorobenzoate
Overview
Description
Isopropyl 5-amino-2-chloro-4-fluorobenzoate (IPACF) is an organic compound belonging to the class of compounds known as carboxylic acid derivatives. It is a colorless liquid with a mild odor and is soluble in both water and organic solvents. IPACF is a versatile compound that has a wide range of applications in scientific research, including synthesis and biochemistry.
Scientific Research Applications
Isopropyl 5-amino-2-chloro-4-fluorobenzoate is used in a variety of scientific research applications, including organic synthesis, biochemistry, and medicinal chemistry. It is commonly used as a reagent in the synthesis of other compounds, such as amides, esters, and amines. It is also used in the synthesis of pharmaceuticals and other bioactive compounds. In addition, this compound has been used in the synthesis of organic dyes and fluorescent probes.
Mechanism of Action
The mechanism of action of Isopropyl 5-amino-2-chloro-4-fluorobenzoate is not fully understood. However, it is believed that the compound acts as an acid catalyst in the synthesis of other compounds. It has also been suggested that this compound may act as an inhibitor of certain enzymes, such as phosphatases and proteases.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are currently unknown. However, it has been suggested that the compound may have an effect on the metabolism of certain compounds, such as carbohydrates and lipids. In addition, this compound has been shown to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
Isopropyl 5-amino-2-chloro-4-fluorobenzoate has several advantages and limitations when used in lab experiments. One advantage is that it is relatively non-toxic and can be used in a variety of laboratory settings. In addition, this compound is relatively stable and can be stored for long periods of time without degradation. However, this compound is relatively expensive and may not be the most cost-effective option for some experiments.
Future Directions
The potential applications of Isopropyl 5-amino-2-chloro-4-fluorobenzoate are far-reaching and its use in scientific research is expected to increase in the future. Possible future directions for this compound include its use in the synthesis of organic dyes, fluorescent probes, and pharmaceuticals. In addition, this compound may be used as an inhibitor of certain enzymes, such as phosphatases and proteases. Finally, this compound may be used in the development of new drugs and treatments for various diseases and conditions.
Synthesis Methods
Isopropyl 5-amino-2-chloro-4-fluorobenzoate can be synthesized from the reaction of isopropyl amine and 5-chloro-2-fluorobenzoic acid in the presence of a suitable catalyst such as zinc chloride. The reaction is typically carried out in an inert atmosphere such as nitrogen or argon and is usually done at room temperature. The product is then purified by recrystallization.
properties
IUPAC Name |
propan-2-yl 5-amino-2-chloro-4-fluorobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClFNO2/c1-5(2)15-10(14)6-3-9(13)8(12)4-7(6)11/h3-5H,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBDKOICXUFICGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)C1=CC(=C(C=C1Cl)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60542830 |
Source
|
| Record name | Propan-2-yl 5-amino-2-chloro-4-fluorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60542830 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
86819-51-4 |
Source
|
| Record name | 1-Methylethyl 5-amino-2-chloro-4-fluorobenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=86819-51-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Propan-2-yl 5-amino-2-chloro-4-fluorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60542830 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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